Cas no 1796947-64-2 (5-(furan-2-yl)-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide
• CAS No: 1796947-64-2
• MF: C₁₅H₁₄N₄O₄
• MW: 314.29606294632
• CID: 5369514
• Update Time: 2025-10-29

5-(furan-2-yl)-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C15H14N4O4/c20-15(12-6-14(23-18-12)13-2-1-4-22-13)17-10-7-16-19(8-10)11-3-5-21-9-11/h1-2,4,6-8,11H,3,5,9H2,(H,17,20)
• InChI Key： XMUHDDZBGWRKQE-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NC2=CN(C3CCOC3)N=C2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-(furan-2-yl)-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide

Introduction to 5-(furan-2-yl)-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide (CAS No. 1796947-64-2)

The compound 5-(furan-2-yl)-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide, identified by its CAS number 1796947-64-2, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a complex arrangement of fused rings and functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The structural motif combines a furan ring with a pyrazole and oxazole scaffold, creating a versatile platform for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of such multifaceted structures in designing novel pharmacophores. The presence of the furan moiety enhances the compound's solubility and bioavailability, while the pyrazole and oxazole units contribute to its binding affinity with biological targets. This combination has been explored in various research avenues, particularly in the quest for new treatments against inflammatory diseases, infectious disorders, and even certain types of cancer.

In the realm of medicinal chemistry, the 1,2-oxazole core is well-documented for its role in stabilizing reactive intermediates and facilitating hydrogen bonding interactions. When coupled with an oxolan group, as seen in this compound, it introduces additional conformational flexibility, allowing for precise tuning of molecular interactions. Such structural features are critical in developing high-affinity ligands that can modulate enzyme activity or receptor binding. The carboxamide functional group at the 3-position further extends the compound's reactivity, enabling conjugation with other biomolecules or further derivatization.

Current research trends indicate that molecules with similar structural motifs are being intensively investigated for their potential as kinase inhibitors. The pyrazole ring, in particular, is a common pharmacophore in kinase-targeted drugs due to its ability to occupy key pockets within the active site. By incorporating a furan ring and an oxolan substituent, this compound may exhibit unique inhibitory profiles against specific kinases involved in cellular signaling pathways. Preliminary computational studies suggest that such modifications could enhance binding affinity while minimizing off-target effects.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are crucial for subsequent biological testing. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex fused ring system. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic strategies in drug development pipelines.

Beyond its structural complexity, this compound has shown promise in preclinical evaluations. In vitro assays have demonstrated its ability to interact with specific biological targets with high selectivity. For instance, early data suggest that it may inhibit certain enzymes implicated in inflammatory responses by modulating their catalytic activity. Additionally, its interaction with membrane-bound receptors has been explored, indicating potential applications in treating disorders associated with aberrant receptor signaling.

The integration of computational chemistry into drug discovery has accelerated the evaluation process for compounds like this one. Molecular docking simulations have been performed to predict binding modes and affinities within target proteins. These simulations not only provide insights into the molecular interactions but also guide further optimization efforts. By leveraging machine learning algorithms alongside traditional experimental methods, researchers can rapidly screen large libraries of compounds for promising candidates.

Future directions for this compound include exploring its efficacy in animal models and evaluating its pharmacokinetic properties. Studies will focus on assessing its metabolic stability, distribution patterns, excretion routes, and potential side effects. Such comprehensive assessments are essential before advancing to human clinical trials. Collaborative efforts between synthetic chemists and biologists will be crucial in deciphering the full therapeutic potential of this molecule.

The development of novel therapeutic agents relies heavily on innovative molecular design principles. The structural features of 5-(furan-2-yl)-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide exemplify how combining diverse heterocyclic systems can yield compounds with unique biological activities. As research progresses, it is anticipated that derivatives of this molecule will emerge as valuable tools in addressing unmet medical needs across multiple therapeutic areas.